ACTH (1-39) vs. ACTH (1-24): Differential cAMP Signaling Potency at the Human MC2R Receptor
In a direct head-to-head comparison at the human melanocortin-2 receptor (hMC2R) using a cAMP functional assay in the same experimental system, full-length ACTH (1-39) demonstrates a distinct pharmacological profile from the shorter ACTH (1-24) fragment [1]. Despite the common assumption that both peptides are equipotent steroidogenic agents, the hMC2R EC50 values reveal a quantifiable, reproducible difference in receptor activation potency [1].
| Evidence Dimension | cAMP signaling potency (EC50) at human MC2R |
|---|---|
| Target Compound Data | EC50 = 3.2 ± 0.5 nM (ACTH 1-39, human) |
| Comparator Or Baseline | EC50 = 1.3 ± 0.2 nM (ACTH 1-24, human) |
| Quantified Difference | ACTH (1-24) is approximately 2.5-fold more potent (lower EC50) than ACTH (1-39) in this assay system |
| Conditions | cAMP accumulation assay using CHO-K1 cells stably co-expressing hMC2R and MRAP |
Why This Matters
For researchers designing dose-response experiments, assay calibration, or antagonist screening at hMC2R, the 2.5-fold potency difference between ACTH (1-39) and ACTH (1-24) means these peptides are not interchangeable reference agonists without re-standardization of concentration ranges.
- [1] Yang, Y. et al. (2015) Table 1, 'ACTH analog peptides: IC50 and EC50 values at hMC2R', in 'Molecular determinants of ACTH receptor for ligand selectivity', Molecular and Cellular Endocrinology, PMC4367271. View Source
